Cas no 946284-20-4 (4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide)

• Product Name: 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide
• CAS No: 946284-20-4
• MF: C₁₈H₁₄ClN₃O₃
• MW: 355.775063037872
• CID: 5957465
• PubChem ID: 16878737
• Update Time: 2025-10-28

4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide
• 4-(2-(5-(4-chlorophenyl)isoxazol-3-yl)acetamido)benzamide
• 946284-20-4
• F5001-0509
• VU0627544-1
• 4-{2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]acetamido}benzamide
• 4-[[2-[5-(4-chlorophenyl)-1,2-oxazol-3-yl]acetyl]amino]benzamide
• AKOS024487025

• Inchi： 1S/C18H14ClN3O3/c19-13-5-1-11(2-6-13)16-9-15(22-25-16)10-17(23)21-14-7-3-12(4-8-14)18(20)24/h1-9H,10H2,(H2,20,24)(H,21,23)
• InChI Key： LMXOBUXKRVRCOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC(CC(NC2C=CC(C(N)=O)=CC=2)=O)=NO1

Computed Properties

• Exact Mass: 355.0723690g/mol
• Monoisotopic Mass: 355.0723690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 98.2Ų

Additional information on 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide

Comprehensive Overview of 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide (CAS No. 946284-20-4): Properties, Applications, and Research Insights

The compound 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide (CAS No. 946284-20-4) is a specialized organic molecule with a unique structural framework, combining a benzamide core with a 1,2-oxazole moiety. This hybrid structure has garnered significant attention in pharmaceutical and agrochemical research due to its potential bioactivity. The presence of the 4-chlorophenyl group further enhances its lipophilicity, a critical factor in drug design for improved membrane permeability. Researchers are actively exploring its role as a scaffold for kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutic candidates in precision medicine.

In recent years, the scientific community has intensified efforts to discover small-molecule modulators targeting protein-protein interactions. 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide exemplifies this trend, as its oxazole-benzamide architecture allows for selective binding to biological targets. Computational studies suggest its potential affinity for PARP enzymes and HDACs, making it a candidate for oncology research. These attributes resonate with current searches for "next-generation heterocyclic drug leads" and "structure-activity relationship (SAR) optimization," reflecting its relevance in modern drug discovery pipelines.

Synthetic routes to CAS 946284-20-4 typically involve multi-step protocols, including amide coupling reactions between activated carboxylic acid derivatives and aminobenzamide precursors. The 1,2-oxazole ring is often constructed via cyclization of chlorophenyl-containing nitrile oxides, a method favored for its atom economy. Such methodologies are frequently queried in academic databases under terms like "green synthesis of oxazole derivatives" or "microwave-assisted heterocycle formation," highlighting the compound's intersection with sustainable chemistry trends.

Beyond pharmaceuticals, this compound's photophysical properties have sparked interest in materials science. The conjugated system formed by the benzamide-oxazole linkage exhibits moderate fluorescence, prompting investigations into its utility as a molecular probe or OLED precursor. This dual applicability addresses popular search queries such as "multi-functional organic semiconductors" and "bioimaging agents," demonstrating its versatility across disciplines.

Analytical characterization of 4-{2-5-(4-chlorophenyl)-1,2-oxazol-3-ylacetamido}benzamide relies heavily on LC-MS and NMR spectroscopy, with particular emphasis on distinguishing the amide proton environments. The compound's stability under physiological pH ranges (5–8) makes it suitable for in vitro assays, a feature often scrutinized in searches for "metabolically stable scaffolds." Recent patent analyses reveal its inclusion in combinatorial libraries for high-throughput screening, further validating its industrial significance.

Environmental and toxicological profiles of CAS 946284-20-4 remain under active investigation, with preliminary data suggesting favorable biodegradability compared to persistent halogenated compounds. This aspect aligns with the rising search volume for "eco-friendly pharmacophores" and regulatory-compliant chemical entities. As the demand for fragment-based drug design grows, this compound's modular structure positions it as a valuable chemical building block for lead optimization programs worldwide.